Cas no 84106-70-7 (3-Pentanone, 2,2-dimethyl-1,5-diphenyl-4-(1H-1,2,4-triazol-1-yl)-)

• Product Name: 3-Pentanone, 2,2-dimethyl-1,5-diphenyl-4-(1H-1,2,4-triazol-1-yl)-
• CAS No: 84106-70-7
• MF: C₂₁H₂₃N₃O
• MW: 333.426824808121
• CID: 667773
• PubChem ID: 13210053
• Update Time: 2025-04-19

3-Pentanone, 2,2-dimethyl-1,5-diphenyl-4-(1H-1,2,4-triazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pentanone, 2,2-dimethyl-1,5-diphenyl-4-(1H-1,2,4-triazol-1-yl)-
• 2,2-dimethyl-1,5-diphenyl-4-(1,2,4-triazol-1-yl)pentan-3-one
• 2,2-Dimethyl-1,5-diphenyl-4-(1H-1,2,4-triazol-1-yl)pentan-3-one
• DTXSID20528039
• XESDDKZWVNPUOH-UHFFFAOYSA-N
• 1,5-bisphenyl-2,2-dimethyl-4-(1,2,4-triazol-1-yl)-pentan-3-one
• 84106-70-7
• SCHEMBL10727541

• Inchi： 1S/C21H23N3O/c1-21(2,14-18-11-7-4-8-12-18)20(25)19(24-16-22-15-23-24)13-17-9-5-3-6-10-17/h3-12,15-16,19H,13-14H2,1-2H3
• InChI Key： XESDDKZWVNPUOH-UHFFFAOYSA-N
• SMILES： O=C(C(CC1C=CC=CC=1)N1C=NC=N1)C(C)(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 333.184112366g/mol
• Monoisotopic Mass: 333.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 47.8Ų